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Compound of Interest

Compound Name: (2-Hydroxyquinolin-3-yl)boronic acid

CAS No.: 1101864-58-7

Cat. No.: B1391804 Get Quote

(2-Hydroxyquinolin-3-yl)boronic acid is a heterocyclic organic compound that has garnered significant interest within the fields of medicinal chemis

unique structure, combining a quinoline scaffold with a reactive boronic acid moiety, makes it a valuable intermediate for synthesizing complex molecu

renowned for their role in Suzuki-Miyaura cross-coupling reactions to form new carbon-carbon bonds, a cornerstone of modern drug discovery.[1] Fur

a privileged structure found in numerous biologically active compounds, and boronic acid-containing molecules are being investigated as potent enzy

kinases implicated in cancer.[2][3]

While generally considered stable and of low toxicity, the broader class of boronic acids and their derivatives are not without hazards.[1][3][4] The spe

acid group and the potential biological activity of the quinoline heterocycle necessitate a thorough understanding of the material's properties to ensure

provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals to manage (2-Hydroxyquinolin-3
effectively in a laboratory setting. Our focus is on the causality behind each procedural step, creating a self-validating system of protocols grounded in

Section 1: Comprehensive Hazard Identification and Risk Assessment
A foundational principle of laboratory safety is a complete understanding of the potential hazards of a substance before it is handled. (2-Hydroxyquin
solid, typically a powder, which presents primary risks through inhalation of dust and direct contact with skin and eyes.

Globally Harmonized System (GHS) Classification
The compound is classified under GHS with several key hazard statements that dictate the necessary precautions. These classifications are derived f

itself or structurally similar boronic acids.[5][6][7][8]

GHS Hazard Classification for (2-Hydroxyquinolin-3-yl)boronic acid

Pictograms

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[6][8][9] H312: Harmful in contact with skin.

irritation.[5][6][7] H319: Causes serious eye irritation.[5][6][7] H332: Har

H335: May cause respiratory irritation.[5][6][7]

Precautionary Statements (Selected)

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7] P264: Wash

handling.[7] P280: Wear protective gloves/eye protection/face protectio

ON SKIN: Wash with plenty of soap and water.[7] P305+P351+P338: IF

cautiously with water for several minutes. Remove contact lenses, if pre

Continue rinsing. P501: Dispose of contents/container to an approved w

Toxicological Profile and Routes of Exposure
The primary health risks are associated with its irritant properties and potential harm upon absorption.

Inhalation: Inhaling the dust can lead to irritation of the respiratory tract.[9][11] The causality is the direct interaction of the fine particles with the mu

throat, and lungs.
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Skin Contact: Direct contact can cause skin irritation.[9][11] Prolonged or repeated exposure may lead to dermatitis. Some data also suggests the c

absorbed through the skin.[6]

Eye Contact: This is a significant risk. The compound is classified as causing serious eye irritation.[11] Direct contact of the powder with the eyes c

potential damage if not promptly and thoroughly flushed.

Ingestion: The compound is considered harmful if swallowed.[6][9] Ingestion may lead to gastrointestinal irritation.[9]

It is also critical to consider that boronic acids can be metabolized in vivo to boric acid.[1] Boric acid itself is classified with reproductive toxicity (H360

damage the unborn child), which underscores the importance of minimizing exposure for all personnel, especially those of reproductive age.[10][12]

Chemical Reactivity and Incompatibilities
Understanding chemical stability is key to safe storage and handling during reactions.

Stability: The compound is generally stable under recommended storage conditions. However, it is noted to be sensitive to light and may require pr

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids, as these can lead to vigorous and potentially hazardous reactio

Hazardous Decomposition Products: In the event of a fire, thermal decomposition can produce toxic gases, including carbon monoxide (CO), carbo

oxides (NOx).[11]

Section 2: Engineering Controls and Personal Protective Equipment (PPE)
A multi-layered approach to safety, starting with robust engineering controls and supplemented by appropriate PPE, is essential. The goal is to minim

as low as reasonably achievable.

Engineering Controls: The First Line of Defense
The primary control measure when handling any powdered chemical is to prevent it from becoming airborne or to contain it at the source.

Chemical Fume Hood: All weighing and handling of (2-Hydroxyquinolin-3-yl)boronic acid powder should be performed inside a certified chemica

negotiable. The hood's constant airflow draws dust and potential vapors away from the user's breathing zone, providing the most critical layer of pro

Ventilation: The laboratory itself must be well-ventilated to ensure any fugitive emissions are diluted and removed.[14]

Safety Stations: An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of where the compound is h

Personal Protective Equipment (PPE): The Essential Barrier
PPE is not a substitute for good engineering controls but is a mandatory final barrier between the researcher and the chemical.

Required Personal Protective Equipment (PPE)

Eye/Face Protection

Chemical safety goggles are mandatory. A face shield should be worn o

procedures with a higher risk of splashing or dust generation (e.g., tran

quantities).[15]

Skin Protection

Chemical-resistant gloves (nitrile gloves are a common and effective ch

Inspect gloves for any defects before use and change them immediatel

suspected. A lab coat (preferably buttoned) is required to protect skin a

Respiratory Protection

Under normal conditions within a fume hood, respiratory protection is n

However, if engineering controls fail or for cleaning up a significant spill

NIOSH/MSHA-approved respirator with an appropriate particulate filter 

Section 3: Standard Operating Procedures for Handling and Storage
Adherence to standardized protocols is crucial for ensuring both safety and experimental reproducibility.
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Step-by-Step Handling Protocol
The following workflow is designed to minimize dust generation and prevent contamination.

Preparation

Handling Solid

Cleanup & Disposal

Don full PPE:
Lab Coat, Goggles, Gloves

Verify Fume Hood is Operational

Place closed container,
weigh boat, and tools in hood

Slowly open container
to avoid aerosolizing powder

Use spatula to carefully
transfer desired amount

Securely close primary container

Clean tools and work surface
inside the hood

Place contaminated items
(weigh boat, wipes) in sealed waste bag

Remove gloves and wash hands
thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Powdered (2-Hydroxyquinolin-3-yl)boronic acid.

Best Practices for Storage
Proper storage is essential for maintaining the chemical's integrity and preventing accidental exposure or degradation.

Container: Keep the compound in its original, tightly sealed container.[11][13][15]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[11][14][15] It should be stored locked up and away from ge
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Environment: Some suppliers recommend storage under an inert atmosphere (e.g., nitrogen) and at reduced temperatures (refrigerated or at -20°C

[15][17] This is a critical consideration to prevent degradation that could affect experimental outcomes.

Segregation: Store separately from incompatible materials, particularly strong oxidizing agents and acids.[9][11]

Section 4: Emergency Response Protocols
Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel must be familiar with these procedures before beginning

First-Aid Measures for Exposure
Immediate and appropriate action can significantly reduce the severity of an injury.

Exposure Route Immediate First-Aid Protocol

Inhalation
Immediately move the affected person to fresh air. If breathing is difficu

coughing or shortness of breath persist, seek immediate medical attent

Skin Contact

Immediately remove all contaminated clothing. Wash the affected skin a

plenty of soap and water for at least 15 minutes. If skin irritation develo

medical advice.[5][9]

Eye Contact

Immediately flush eyes with copious amounts of water for at least 15 m

eyelids open to ensure the entire surface is rinsed. Remove contact len

easy to do. Seek immediate medical attention.[9][11]

Ingestion

Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the 

and alert, they may drink a small amount of water. Call a poison control

immediate medical attention.[9][11][16]

Crucial Note: When seeking medical attention, always bring the Safety Data Sheet (SDS) for the compound.[5]

Spill and Leak Containment
A calm and methodical response to a spill is essential to prevent further exposure and contamination.
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Spill Occurs

Alert others in the area.
Evacuate if necessary.

Don appropriate PPE:
Respirator, Goggles,

Gloves, Lab Coat

Cover spill with absorbent material
if liquid, or gently sweep if solid.

AVOID CREATING DUST.

Carefully scoop material
into a labeled, sealed container

for hazardous waste.

Decontaminate the spill area
with an appropriate solvent

and clean wipes.

Dispose of all contaminated
materials as hazardous waste.

Click to download full resolution via product page

Caption: Emergency Response Flowchart for a Chemical Spill.

Section 5: Waste Disposal
Chemical waste management is a regulated and critical final step in the laboratory workflow.

Regulatory Compliance: All waste containing (2-Hydroxyquinolin-3-yl)boronic acid, including the compound itself, contaminated materials (e.g., g

towels), and empty containers, must be disposed of as hazardous waste.[13]

Procedure: Do not dispose of this chemical down the drain or in general trash.[12] Collect all waste in a clearly labeled, sealed container. This conta

approved and licensed hazardous waste disposal facility in accordance with all local, state, and federal regulations.[11]

Conclusion
(2-Hydroxyquinolin-3-yl)boronic acid is a valuable tool for chemical innovation. However, its utility in the lab is directly proportional to the respect a

handled. By integrating the principles of hazard identification, robust engineering controls, mandatory PPE, and strict adherence to handling and eme

can safely unlock the potential of this versatile compound. Safety is not merely a set of rules but a self-validating system of professional practice that 

and the integrity of the scientific work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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